Cas no 109480-70-8 (6,8-dimethoxy-3-phenylisochromen-1-one)

• Product Name: 6,8-dimethoxy-3-phenylisochromen-1-one
• CAS No: 109480-70-8
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 1187998
• PubChem ID: 13704561
• Update Time: 2025-04-20

6,8-dimethoxy-3-phenylisochromen-1-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethoxy-3-phenylisochromen-1-one
• DTXSID20547184
• 6,8-Dimethoxy-3-phenyl-1H-2-benzopyran-1-one
• 109480-70-8

• Inchi： 1S/C17H14O4/c1-19-13-8-12-9-14(11-6-4-3-5-7-11)21-17(18)16(12)15(10-13)20-2/h3-10H,1-2H3
• InChI Key： KIZKMSNLGKOFTM-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=CC=2C=C1C1C=CC=CC=1)OC)OC)=O

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives